tert-butyl 5-[3-(oxan-4-yl)propanoylamino]-1H-pyrazole-4-carboxylate

• IUPAC Name: tert-butyl 5-[3-(oxan-4-yl)propanoylamino]-1H-pyrazole-4-carboxylate
• InChI: InChI=1S/C16H25N3O4/c1-16(2,3)23-15(21)12-10-17-19-14(12)18-13(20)5-4-11-6-8-22-9-7-11/h10-11H,4-9H2,1-3H3,(H2,17,18,19,20)
• InChI Key: XXWHSDYRKHRCTM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=C(NN=C1)NC(=O)CCC2CCOCC2
• Molecular Formula: C16H25N3O4
• Molecular Weight: 323.39 g/mol

Description

tert-butyl 5-[3-(oxan-4-yl)propanoylamino]-1H-pyrazole-4-carboxylate is a synthetic organic compound that features a pyrazole ring substituted with a tert-butyl ester group and an oxan-4-yl propanoylamino side chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-butyl 5-[3-(oxan-4-yl)propanoylamino]-1H-pyrazole-4-carboxylate typically involves multiple steps, starting from commercially available precursors. One common route includes the formation of the pyrazole ring through cyclization reactions, followed by the introduction of the tert-butyl ester group and the oxan-4-yl propanoylamino side chain. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar routes as in laboratory settings but with optimized conditions for scalability. This includes the use of continuous flow reactors, automated synthesis equipment, and stringent quality control measures to ensure consistency and efficiency.

Chemical Reactions Analysis

Types of Reactions

tert-butyl 5-[3-(oxan-4-yl)propanoylamino]-1H-pyrazole-4-carboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups, such as reducing the ester group to an alcohol.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles such as amines or thiols. Reaction conditions vary depending on the desired transformation, including temperature, solvent, and reaction time.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

tert-butyl 5-[3-(oxan-4-yl)propanoylamino]-1H-pyrazole-4-carboxylate has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic transformations.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of new drugs.

Industry: It is used in the development of new materials and as an intermediate in the production of specialty chemicals.

Mechanism of Action

The mechanism of action of tert-butyl 5-[3-(oxan-4-yl)propanoylamino]-1H-pyrazole-4-carboxylate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and triggering downstream signaling pathways. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other pyrazole derivatives with varying substituents, such as:

• tert-butyl 3-[(oxan-4-yl)amino]propanoate
• tert-butyl 4-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)piperidine-1-carboxylate

Uniqueness

tert-butyl 5-[3-(oxan-4-yl)propanoylamino]-1H-pyrazole-4-carboxylate is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties